1-Ethyl-4-(hydroxymethyl)-5-(pyridin-3-yl)pyrrolidin-2-one

• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: 1-ethyl-4-(hydroxymethyl)-5-pyridin-3-ylpyrrolidin-2-one
• InChI: InChI=1S/C12H16N2O2/c1-2-14-11(16)6-10(8-15)12(14)9-4-3-5-13-7-9/h3-5,7,10,12,15H,2,6,8H2,1H3
• InChI Key: SMQMOYAXAWTUKQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(C(CC1=O)CO)C2=CN=CC=C2

Description

1-Ethyl-4-(hydroxymethyl)-5-(pyridin-3-yl)pyrrolidin-2-one is a pyrrolidinone derivative featuring a five-membered lactam ring. Key structural attributes include:

• Position 1: Ethyl substituent.
• Position 4: Hydroxymethyl group.
• Position 5: Pyridin-3-yl aromatic ring.

Comparison with Similar Compounds

Structural Analogues in the Pyrrolidinone Family

Table 1: Structural Comparison of Pyrrolidinone Derivatives

Compound Name	Substituents (Positions)	Core Structure	Key Features	Reference ID
1-Ethyl-4-(hydroxymethyl)-5-(pyridin-3-yl)pyrrolidin-2-one	1-Ethyl, 4-Hydroxymethyl, 5-Pyridin-3-yl	Pyrrolidin-2-one	Ethyl and hydroxymethyl substituents	-
(5S)-1-(Hydroxymethyl)-5-(pyridin-3-yl)pyrrolidin-2-one (N-Hydroxymethylnorcotinine)	1-Hydroxymethyl, 5-Pyridin-3-yl	Pyrrolidin-2-one	Nicotine metabolite; lacks ethyl group
(5S)-3-Hydroxy-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one (3-Hydroxycotinine)	1-Methyl, 3-Hydroxy, 5-Pyridin-3-yl	Pyrrolidin-2-one	Oxidative metabolite of cotinine
(RS)-Norcotinine	5-Pyridin-3-yl	Pyrrolidin-2-one	Simplest analog; no substituents

Key Observations :

• Substituent Diversity: The target compound distinguishes itself with a 1-ethyl group and 4-hydroxymethyl moiety, contrasting with N-hydroxymethylnorcotinine (1-hydroxymethyl) and 3-hydroxycotinine (3-hydroxy, 1-methyl). These differences influence solubility and metabolic stability .
• Biological Relevance: Norcotinine and 3-hydroxycotinine are well-characterized nicotine metabolites, whereas the hydroxymethyl and ethyl derivatives may represent synthetic intermediates or novel metabolites with uncharacterized bioactivity .

Functional Analogues in Heterocyclic Chemistry

Tedizolid Isomer (Oxazolidinone derivative) :

• Structure : (5R)-3-{3-fluoro-4-[6-(1-methyl-1H-tetrazol-5-yl)pyridin-3-yl]phenyl}-5-(hydroxymethyl)-1,3-oxazolidin-2-one.
• Comparison: While structurally distinct (oxazolidinone vs. pyrrolidinone core), both compounds share a hydroxymethyl group and pyridinyl aromatic system.

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing 1-Ethyl-4-(hydroxymethyl)-5-(pyridin-3-yl)pyrrolidin-2-one, and how do reaction conditions influence yield?

• Methodology : Multi-step synthesis typically involves (1) coupling pyridin-3-yl groups to pyrrolidinone precursors via nucleophilic substitution or cross-coupling reactions, and (2) introducing the hydroxymethyl and ethyl substituents through reductive amination or alkylation. Temperature control (<70°C) and anhydrous solvents (e.g., THF or DCM) are critical to prevent side reactions like epimerization .
• Data Consideration : Monitor intermediates using HPLC or LC-MS to verify purity at each step. Yields often drop below 50% if stereochemical integrity is compromised during hydroxymethyl group installation .

Q. How can the structural features of this compound be characterized using spectroscopic techniques?

• Methodology :

• NMR : $^1$H and $^13$C NMR confirm substituent positions (e.g., pyridin-3-yl protons at δ 8.3–8.5 ppm, pyrrolidinone carbonyl at ~175 ppm). 2D NMR (COSY, HSQC) resolves stereochemistry at C4 and C5 .
• X-ray Crystallography : Resolves absolute configuration, particularly for the hydroxymethyl group orientation .
  • Data Contradiction : Discrepancies in NOESY correlations may arise if dynamic processes (e.g., ring puckering) occur; use variable-temperature NMR to clarify .

Q. What are the key reactivity patterns of the pyrrolidinone core in this compound?

• Methodology : The lactam ring undergoes nucleophilic attack at the carbonyl group under basic conditions, while the hydroxymethyl group participates in oxidation (e.g., to a ketone) or protection/deprotection strategies (e.g., silylation) .
• Example : Reaction with TMSCl in pyridine selectively protects the hydroxymethyl group, enabling further functionalization of the ethyl or pyridinyl moieties .

Advanced Research Questions

Q. How can stereochemical control be achieved during the synthesis of chiral centers in this compound?

• Methodology : Use chiral auxiliaries (e.g., Evans oxazolidinones) or asymmetric catalysis (e.g., organocatalysts for Michael additions). For the hydroxymethyl group, enzymatic resolution (lipases) can isolate enantiomers with >90% ee .
• Data Contradiction : Racemization may occur during acidic workup; optimize pH (neutral to mild basic conditions) and monitor enantiomeric excess via chiral HPLC .

Q. What computational methods predict the biological activity or metabolic pathways of this compound?

• Methodology :

• Docking Studies : Use AutoDock Vina to model interactions with targets like nicotinic acetylcholine receptors (nAChRs), leveraging the pyridinyl group’s π-π stacking potential .
• ADMET Prediction : Tools like SwissADME estimate metabolic stability, highlighting susceptibility to hepatic oxidation (CYP3A4) at the ethyl group .
  • Experimental Validation : Compare in vitro microsomal stability assays with computational predictions to refine models .

Q. How does the compound interact with biological macromolecules, and what assays validate these interactions?

• Methodology :

• SPR (Surface Plasmon Resonance) : Measure binding affinity to nAChRs or related receptors (K_D values typically in µM range) .
• Cellular Assays : Use calcium flux or FLIPR assays in neuroblastoma cell lines to assess functional activity .
  • Data Contradiction : False positives may arise from off-target effects; employ siRNA knockdown or competitive binding assays to confirm specificity .

Q. What strategies optimize the compound’s solubility and bioavailability for in vivo studies?

• Methodology :

• Salt Formation : Hydrochloride salts improve aqueous solubility (tested via shake-flask method) .
• Prodrug Design : Esterification of the hydroxymethyl group enhances intestinal absorption, with hydrolysis in plasma releasing the active form .
  • Data Consideration : Monitor stability in simulated gastric fluid (SGF) and intestinal fluid (SIF) using LC-MS to validate prodrug efficacy .

Tables for Key Data

Property	Value/Method	Reference
Stereoisomer Resolution	Chiral HPLC (Chiralpak AD-H, hexane:IPA)
Thermal Stability	Decomposition >200°C (TGA)
Aqueous Solubility	2.1 mg/mL (pH 7.4, shake-flask)
CYP3A4 Metabolism	t1/2 = 45 min (human microsomes)